Cas no 1127-60-2 (2,4-Dichloro-3-ethyl-5-methylphenol)

• Product Name: 2,4-Dichloro-3-ethyl-5-methylphenol
• CAS No: 1127-60-2
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 213153
• PubChem ID: 247901
• Update Time: 2025-05-20

2,4-Dichloro-3-ethyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dichloro-3-ethyl-5-methyl-
• 2,4-dichloro-3-ethyl-5-methylPhenol
• m-Cresol, 4,6-dichloro-5-ethyl-
• 2,4-Di(p-anisyl)-3-ethylhexane
• 2,4-Di(p-methoxyphenyl)-3-ethylhexane
• 2,4-Dichlor-3-ethyl-5-methylphenol
• 3-Aethyl-2,4-bis-(4-methoxy-phenyl)-hexan
• 3-Aethyl-2,4-dichlor-5-methyl-phenol
• 3-Ethyl-2,4-bis(p-methoxyphenyl)hexane
• 3-ethyl-2,4-dichloro-5-methyl-phenol
• 3-Ethyl-2.4-dichlor-5-methyl-phenol
• Benzestrol
• CTK0C0843
• FT-0662568
• Octestrol Dimethyl Ether
• AKOS024332244
• DTXSID90920869
• NCI60_011195
• CHEMBL1999840
• 1127-60-2
• NSC-63357
• FT-0729068
• m-Cresol,6-dichloro-5-ethyl-
• NSC63357
• 2,4-Dichloro-3-ethyl-5-methylphenol

• Inchi： 1S/C9H10Cl2O/c1-3-6-8(10)5(2)4-7(12)9(6)11/h4,12H,3H2,1-2H3
• InChI Key： NOEYLPXWMIBMCJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1CC)Cl)O

Computed Properties

• Exact Mass: 204.011
• Monoisotopic Mass: 204.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 279.6°Cat760mmHg
• Flash Point: 118°C
• Refractive Index: 1.563
• PSA: 20.23

Additional information on 2,4-Dichloro-3-ethyl-5-methylphenol

2,4-Dichloro-3-ethyl-5-methylphenol (CAS No. 1127-60-2): A Comprehensive Technical Overview

2,4-Dichloro-3-ethyl-5-methylphenol (CAS 1127-60-2) is a chlorinated phenolic compound with significant applications in industrial and specialty chemical formulations. Its molecular structure combines chloro and alkyl substituents, offering unique physicochemical properties. As a derivative of phenol, it exhibits enhanced stability and reactivity, making it valuable for targeted synthetic processes. Recent studies highlight its role in antimicrobial formulations, aligning with the growing demand for high-performance biocides in material preservation.

The compound’s CAS number 1127-60-2 serves as a critical identifier in regulatory databases and safety assessments. Researchers frequently search for "2,4-Dichloro-3-ethyl-5-methylphenol solubility" or "1127-60-2 synthesis method," reflecting interest in its practical handling and production. Its logP value (lipophilicity) and thermal stability are key parameters for formulators, particularly in coatings and polymer industries where compatibility with organic matrices is essential.

Environmental persistence and ecotoxicological profiles of chlorinated phenols like 2,4-Dichloro-3-ethyl-5-methylphenol are under scrutiny. Innovations in green chemistry drive demand for analogs with reduced ecological impact, spurring research into degradation pathways and bio-based alternatives. Analytical techniques such as HPLC-MS are commonly employed to detect trace levels, addressing concerns about environmental monitoring.

In industrial settings, this compound is often compared to triclosan or chloroxylenol due to structural similarities. However, its ethyl-methyl substitution pattern confers distinct steric effects, influencing binding affinity in enzyme inhibition applications. Patent literature reveals its use in antifouling coatings for marine equipment, responding to trends in sustainable antifouling solutions.

Handling CAS 1127-60-2 requires attention to material compatibility and storage conditions. FAQs like "Is 2,4-Dichloro-3-ethyl-5-methylphenol compatible with polyethylene?" underscore practical considerations. Its vapor pressure and flash point data are critical for occupational safety protocols, especially in facilities adhering to REACH or GHS standards.

Emerging applications include hybrid material synthesis, where its phenolic group facilitates crosslinking reactions in epoxy resins. The compound’s UV absorption characteristics also make it a candidate for light-stabilizer additives, coinciding with market growth in UV-resistant polymers. Analytical certificates typically specify HPLC purity ≥98%, a metric pivotal for high-precision formulations.

For researchers exploring structure-activity relationships, the meta-ethyl group in 2,4-Dichloro-3-ethyl-5-methylphenol offers insights into steric hindrance effects on biocidal efficacy. This aligns with computational chemistry trends leveraging molecular docking simulations to predict performance. Search queries like "QSAR models for chlorinated phenols" reflect this interdisciplinary focus.

Supply chain dynamics for CAS 1127-60-2 emphasize batch-to-batch consistency, with manufacturers providing GC-MS chromatograms as quality assurance. The compound’s crystalline form at room temperature simplifies dosage accuracy in lab-scale experiments, though solubility in polar aprotic solvents (e.g., DMF) is often documented for process optimization.

In summary, 2,4-Dichloro-3-ethyl-5-methylphenol bridges niche industrial needs and academic research, with evolving roles in advanced material science and environmental chemistry. Its CAS registry number 1127-60-2 remains a cornerstone for technical literature retrieval and regulatory compliance.